Cas no 636-09-9 (Diethyl terephthalate)

Diethyl terephthalate Properties

Names and Identifiers

• diethyl terephthalate
• Terephthalic Acid Diethyl Ester
• diethyl benzene-1,4-dicarboxylate
• Diethylterephthalate Solution
• Diethyl p-phthalate
• Ethyl terephthalate
• NSC 68816
• p-Benzenedicarboxylic acid diethyl ester
• p-Diethyl phthalate
• terephthalic acid, diethyl ester
• diethylp-phthalate
• 1,4-Benzenedicarboxylic acid, diethyl ester
• Diethylterephthalate
• N97X85L3CD
• ONIHPYYWNBVMID-UHFFFAOYSA-N
• Diethyl terephthalate, 98%
• 1,4-Benzenedicarboxylic acid, 1,4-diethyl ester
• Terephthalic acid diethyl
• 2,3-diethylterephthalate
• S
• 10.14272/ONIHPYYWNBVMID-UHFFFAOYSA-N.1
• NSC68816
• doi:10.14272/ONIHPYYWNBVMID-UHFFFAOYSA-N.1
• UNII-N97X85L3CD
• DTXSID8060909
• AI3-10015
• EN300-212010
• T0014
• Terephthalic acid, bis-ethyl ester 4000 ?g/mL in Dichloromethane
• EINECS 211-249-1
• J-520308
• DS-11900
• FT-0624861
• CS-0181566
• Q63398378
• Terephthalic acid, bis-ethyl ester 4000 myg/mL in Dichloromethane
• MFCD00039891
• NSC-68816
• 636-09-9
• Terephthalic acid, bis-ethyl ester
• BRN 0650906
• SCHEMBL87450
• A8757
• diethyl 1,4-benzenedioate
• AMY28243
• Diethyl ester of 1,4-Benzenedicarboxylic acid
• NS00020326
• AKOS003241778
• 1,4-diethyl benzene-1,4-dicarboxylate
• diethyl1,4-benzenedioate
• terephthalicacie,diethylester
• TEREPHTHALIC ACID DIETHYL ESTER
• RARECHEM AL BI 0108
• DIETHYL BENZENE-1,4-DICARBOXYLATE
• Diethylterephthalate,95%
• DTXCID6044014
• 4-09-00-03304 (Beilstein Handbook Reference)
• DB-054512
• +Expand

• MDL： MFCD00039891
• InChIKey： ONIHPYYWNBVMID-UHFFFAOYSA-N
• Inchi： 1S/C12H14O4/c1-3-15-11(13)9-5-7-10(8-6-9)12(14)16-4-2/h5-8H,3-4H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=1[H])=O
• BRN： 0650906

Computed Properties

• Exact Mass: 222.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 222.089
• Heavy Atom Count: 16
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.04000
• PSA: 52.60000
• Refractive Index: 1.4882 (589.3 nm 45 ºC)
• Boiling Point: 142°C/2mmHg(lit.)
• Melting Point: 43.0 to 47.0 deg-C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 117 °C
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• Color/Form: Solids.
• Solubility: Insoluble in water.
• Density: 1.0913 g/cm3 (25 ºC)

Diethyl terephthalate Security Information

• RTECS：WZ1223400
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38
• Signal Word：warning
• TSCA：Yes

Diethyl terephthalate Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents